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Compound of Interest

Compound Name: Ammonium dinitramide

Cat. No.: B1247721

This guide provides a detailed side-by-side comparison of two prominent high-performance
oxidizers: Ammonium Dinitramide (ADN) and Hexanitrohexaazaisowurtzitane (CL-20). The
information presented is intended for researchers and scientists in the field of energetic
materials, offering a comprehensive overview supported by experimental data to inform
material selection and development.

Introduction to ADN and CL-20

Ammonium dinitramide (ADN), with the chemical formula NH4aN(NO2)z, is recognized as a
high-performance solid oxidizer and a potential environmentally friendly replacement for
ammonium perchlorate (AP) in composite propellants.[1][2] Its key advantages include a high
oxygen balance, high density, and the production of non-toxic, non-polluting combustion
products, which mitigates environmental impact.[2][3] However, challenges such as high
manufacturing costs, a hygroscopic nature, and relatively high sensitivity to mechanical impact
need to be addressed for its widespread application.[2]

Hexanitrohexaazaisowurtzitane (HNIW), commonly known as CL-20, is a polycyclic nitramine
explosive with the formula CeHeN12012.[4][5] First synthesized in 1987, CL-20 is one of the
most powerful energetic materials developed, exhibiting a high crystal density, a large positive
heat of formation, and a superior detonation velocity compared to conventional explosives like
HMX and RDX.[4][6] These properties make it a highly sought-after component for advanced
solid rocket propellants and high-performance explosives.[7][8] The primary obstacle to its
broader use is its high cost and sensitivity to mechanical stimuli.[6][7]
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Chemical Structures

The distinct molecular architectures of ADN and CL-20 are fundamental to their energetic
properties.

Fig. 1: Chemical structures of ADN and CL-20.

Comparative Data of Physicochemical and
Performance Properties

The following tables summarize the key quantitative properties of ADN and CL-20, compiled
from various sources. These values represent typical findings, though they may vary depending
on the synthesis method, crystal quality, and experimental conditions.

CL-20

ADN (Ammonium . .
(Hexanitrohexaazaisowurtz

Property

Dinitramide) )
itane)
Chemical Formula NHaN(NO2)2 CeHeN12012
Molecular Weight 124.06 g/mol 438.19 g/mol

Crystal Density

1.80 - 1.82 g/cm?[3][9]

2.044 g/lcm3 (e-polymorph)[4]

Oxygen Balance (OB)

+25.8%][3]

-11.0%[6][10]

Heat of Formation (AHf)

-135 to -148 kJ/mol[3][6]

+454 kJ/mol[6]

Melting Point

90 - 93.5 °C[3][9]

230 - 260 °C (decomposes)
[10]

Decomposition Temp.

Onset ~140 °C, Peak ~183.5
°C[11][12]

Onset ~200 °C, Peak ~244
°C[13][14]

Table 1: Physicochemical Properties of ADN and CL-20
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Performance Parameter

ADN (Ammonium
Dinitramide)

CL-20
(Hexanitrohexaazaisowurtz
itane)

Detonation Velocity

~7,000 m/s[15]

9,380 - 9,500 m/s[4][6][10]

Specific Impulse (Isp)

Higher than AP, ~259 s (in

monopropellant)[16]

Releases 20% more energy
than HMX-based propellants[4]

Heat of Explosion

2668 kJ/kg[15]

High, contributes to superior

performance[17]

Impact Sensitivity (Hso)

24 cm (2kg)[9] (comparable to
RDX)[3]

12 cm (for pure CL-20)[18]
(more sensitive than HMX)[17]

Friction Sensitivity

64 N[15] (much lower than
RDX)[3]

120 - 128 N (can be reduced
with purification)[6][19]

Table 2: Performance and Sensitivity Characteristics of ADN and CL-20

Experimental Characterization Workflow

The characterization of energetic materials like ADN and CL-20 follows a structured workflow to

ensure safety and to thoroughly evaluate their performance. This process involves synthesis,

purification, and a series of tests to determine their physical, chemical, thermal, and explosive

properties.
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Fig. 2: General experimental workflow for the characterization of energetic oxidizers.

Detailed Experimental Protocols
Thermal Analysis: Differential Scanning Calorimetry
(DSC)

+ Objective: To determine the melting point, decomposition temperature, and heat release of

the oxidizer.

+ Methodology: A small sample of the material (typically 1-5 mg) is placed in an aluminum pan
and hermetically sealed. The sample is then heated at a constant rate (e.g., 5, 10, or 20
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°C/min) in an inert atmosphere (e.g., nitrogen or argon). The DSC instrument measures the
difference in heat flow between the sample and an empty reference pan as a function of
temperature. Exothermic and endothermic events, such as melting and decomposition, are
recorded as peaks on the thermogram. For ADN, decomposition is observed above its
melting point (~92 °C), with a significant exothermic peak around 183.5 °C.[11] CL-20 shows
a rapid decomposition above 190 °C, with a major exothermic peak around 244 °C.[14]

Sensitivity to Mechanical Stimuli

e Impact Sensitivity (Drop Weight Test):

o Objective: To measure the material's sensitivity to impact, often reported as Hso, the drop
height at which there is a 50% probability of detonation.

o Methodology: A small, measured amount of the sample (e.g., 20-30 mg) is placed on an
anvil.[9] A specified weight (e.g., 2 kg) is dropped onto the sample from varying heights.[9]
A series of trials (typically 25-30) is conducted using a " go/no-go " criterion (e.g., presence
of smoke, sound, or flash). The Bruceton "up-and-down" method is commonly used to
determine the Hso value. The impact sensitivity of ADN is reported to be comparable to
that of RDX, while pure CL-20 is generally more sensitive than HMX.[3][17][20]

« Friction Sensitivity:
o Objective: To assess the material's sensitivity to frictional stimuli.

o Methodology: A small sample is subjected to friction between two surfaces under a
specified load. Common apparatuses include the BAM friction tester. The test result is
often reported as the load at which a reaction (e.g., crackling, smoke, or explosion) occurs
in a certain percentage of trials. For ADN, a friction sensitivity of 64 N has been reported,
which is much lower than that of RDX.[3][15] CL-20's friction sensitivity can be significantly
reduced through purification and control of crystal quality.[19]

Performance Measurement: Detonation Velocity

» Objective: To measure the speed at which a detonation wave propagates through the

material.
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» Methodology: The material is pressed into a cylindrical charge of a specific diameter and
density. The charge is initiated at one end with a detonator. The detonation velocity is
measured by placing probes (e.g., ionization pins or optical fibers) at precise intervals along
the charge.[18] As the detonation front passes each probe, a signal is generated. The
velocity is calculated from the distance between the probes and the time delay between the
signals. CL-20 exhibits a very high detonation velocity, in the range of 9,380 to 9,500 m/s,
significantly higher than ADN's ~7,000 m/s.[4][10][15]

Key Performance Attributes: A Comparative
Overview

The performance of an oxidizer is a multi-faceted characteristic. While detonation velocity is a
primary metric for explosives, specific impulse is crucial for propellants. Stability and sensitivity
are critical for safety and handling.

Mechanical Sensitivity
(Lower is better)

Performance
(Detonation Velocity, Isp)

Performance Attribute Comparison CL-20 Oxygen Balance ADN

Click to download full resolution via product page
Fig. 3: Relative comparison of key oxidizer attributes.

Conclusion

Both ADN and CL-20 represent significant advancements in energetic materials science,
offering substantial performance gains over traditional oxidizers like ammonium perchlorate.
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e CL-20 stands out as the superior performer in terms of energy release, density, and
detonation velocity, making it the material of choice for applications where maximum power
and performance are the primary drivers.[4][10] Its main drawbacks are its heightened
sensitivity and high manufacturing cost.

o ADN offers a compelling alternative, particularly for "green” propellant formulations, due to its
chlorine-free nature and positive oxygen balance.[1][2] While its energy output is lower than
that of CL-20, it is still a high-performance oxidizer with a specific impulse greater than AP.
[16] Its lower friction sensitivity compared to RDX is an advantage, but its hygroscopicity and
impact sensitivity require careful management in formulations.[2][3]

The choice between ADN and CL-20 will ultimately depend on the specific requirements of the
application, balancing the need for performance, safety, cost, and environmental impact.
Further research into co-crystallization, surface coating, and formulation with desensitizing
binders continues to mitigate the sensitivities of both materials, paving the way for their broader
use in next-generation energetic systems.[2][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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